Cas no 400-59-9 (N-butyl-2,2,2-trifluoroacetamide)

N-butyl-2,2,2-trifluoroacetamide structure
400-59-9 structure
Product Name:N-butyl-2,2,2-trifluoroacetamide
CAS No:400-59-9
MF:C6H10F3NO
MW:169.144912242889
CID:1512309
PubChem ID:283366
Update Time:2025-04-21

N-butyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-2,2,2-trifluoroacetamide
    • Trifluor-essigsaeure-butylamid
    • Acetamide, N-butyl-2,2,2-trifluoro-
    • AC1L5YHC
    • N-Butyltrifluoroacetamide
    • N-Butyl-2,2,2-trifluor-acetamid
    • N-(Trifluoracetyl)-butylamin
    • NSC137916
    • trifluoro-acetic acid butylamide
    • CTK4I2349
    • AC1Q4I81
    • AR-1K6396
    • N-Butyl-2,2,2-trifluoro-acetamide
    • N-trifluoroacetyl-butylamine
    • n-Butyl-2,2,2-trifluoroacetamide #
    • DTXSID10300624
    • 400-59-9
    • SCHEMBL2736707
    • NSC-137916
    • DS-012025
    • CF3CONH(n-C4H9)
    • (trifluoroacetylamino)butan
    • CF3C(O)NH(CH2)3CH3
    • AKOS000526236
    • N-Butyl Trifluoroacetamide
    • Inchi: 1S/C6H10F3NO/c1-2-3-4-10-5(11)6(7,8)9/h2-4H2,1H3,(H,10,11)
    • InChI Key: BIBAVAVHXLGIBU-UHFFFAOYSA-N
    • SMILES: FC(C(NCCCC)=O)(F)F

Computed Properties

  • Exact Mass: 169.0715
  • Monoisotopic Mass: 169.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 178.9°C at 760 mmHg
  • Flash Point: 62°C
  • Refractive Index: 1.37
  • PSA: 29.1
  • LogP: 1.85590

N-butyl-2,2,2-trifluoroacetamide Pricemore >>

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